Cas no 1806417-92-4 (3-(3-Bromopropyl)thianisole)

• Product Name: 3-(3-Bromopropyl)thianisole
• CAS No: 1806417-92-4
• MF: C₁₀H₁₃BrS
• MW: 245.179220914841
• CID: 5806481
• PubChem ID: 165643880
• Update Time: 2025-10-29

3-(3-Bromopropyl)thianisole Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropyl)thianisole
• Benzene, 1-(3-bromopropyl)-3-(methylthio)-
• 1-(3-bromopropyl)-3-(methylsulfanyl)benzene
• EN300-1913778
• 1806417-92-4

• Inchi： 1S/C10H13BrS/c1-12-10-6-2-4-9(8-10)5-3-7-11/h2,4,6,8H,3,5,7H2,1H3
• InChI Key： GMYWNAVBTCOUGD-UHFFFAOYSA-N
• SMILES： C1(CCCBr)=CC=CC(SC)=C1

Computed Properties

• Exact Mass: 243.99213g/mol
• Monoisotopic Mass: 243.99213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 295.1±23.0 °C(Predicted)

Additional information on 3-(3-Bromopropyl)thianisole

Introduction to 3-(3-Bromopropyl)thianisole (CAS No. 1806417-92-4) and Its Emerging Applications in Chemical Biology

3-(3-Bromopropyl)thianisole, identified by the chemical abstracts service number 1806417-92-4, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound belongs to the thianisole class, characterized by a thiophene ring fused with a benzene ring, and is functionalized with a 3-bromopropyl side chain. The combination of these structural features makes it a valuable scaffold for the development of novel pharmaceuticals, agrochemicals, and materials.

The 3-bromopropyl substituent introduces a reactive site for further chemical modifications, enabling the synthesis of complex derivatives through cross-coupling reactions, nucleophilic substitutions, and other transformations. This flexibility has positioned 3-(3-Bromopropyl)thianisole as a key intermediate in organic synthesis, particularly in the construction of biologically active molecules. The thiophene-thiazole core of this compound has been shown to exhibit desirable pharmacokinetic properties, including improved solubility and metabolic stability, which are critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the potential of thianisole derivatives as modulators of various biological pathways. For instance, studies have demonstrated that compounds structurally related to 3-(3-Bromopropyl)thianisole can interact with target proteins involved in inflammation, cancer, and neurodegenerative diseases. The bromine atom at the propyl chain provides a handle for selective functionalization, allowing researchers to fine-tune the pharmacological profile of these derivatives. This has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

In the realm of materials science, 3-(3-Bromopropyl)thianisole has been explored for its electronic properties and potential applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The conjugated system of the thianisole ring contributes to its ability to absorb and emit light in the visible spectrum, making it a promising candidate for optoelectronic applications. Additionally, the bromine substituent facilitates polymerization reactions, enabling the synthesis of conductive polymers with tailored properties.

The synthesis of 3-(3-Bromopropyl)thianisole typically involves multi-step organic reactions starting from commercially available precursors. A common approach includes the bromination of propylthianisole followed by nucleophilic substitution or coupling reactions to introduce additional functional groups. The efficiency and scalability of these synthetic routes are crucial for industrial applications, and recent research has focused on optimizing these processes to minimize waste and improve yields.

One notable application of 3-(3-Bromopropyl)thianisole is in the development of bioactive molecules targeting bacterial infections. The thianisole scaffold has been shown to disrupt bacterial cell membranes, leading to increased permeability and cell death. Furthermore, the propyl chain enhances binding affinity by interacting with specific residues on bacterial enzymes. This dual functionality makes it an attractive candidate for designing novel antibiotics with reduced resistance profiles.

Another emerging field where 3-(3-Bromopropyl)thianisole shows promise is in cancer therapy. Preclinical studies have indicated that derivatives of this compound can inhibit tyrosine kinases, which are overexpressed in many cancer cells. By blocking these kinases, the compounds can disrupt signaling pathways that promote tumor growth and metastasis. The ability to modify the structure further allows for the development of targeted therapies with minimal off-target effects.

The role of computational chemistry in designing 3-(3-Bromopropyl)thianisole derivatives cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities, optimize drug-like properties, and identify potential lead compounds before experimental synthesis. This approach not only accelerates drug discovery but also reduces costs associated with trial-and-error experimentation.

In conclusion, 3-(3-Bromopropyl)thianisole (CAS No. 1806417-92-4) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an invaluable building block for pharmaceuticals, materials science applications, and advanced research endeavors. As our understanding of its properties continues to grow, so too will its impact on scientific innovation and industrial applications.